Cas no 442865-18-1 (7-benzyl-3-methyl-8-{2-(piperidin-1-yl)ethylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-benzyl-3-methyl-8-{2-(piperidin-1-yl)ethylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 442865-18-1
• MF: C₂₀H₂₅N₅O₂S
• MW: 399.50980257988
• CID: 6256037
• Update Time: 2025-10-21

7-benzyl-3-methyl-8-{2-(piperidin-1-yl)ethylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-benzyl-3-methyl-8-{2-(piperidin-1-yl)ethylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-benzyl-3-methyl-8-((2-(piperidin-1-yl)ethyl)thio)-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-7-(phenylmethyl)-8-[[2-(1-piperidinyl)ethyl]thio]-

• Inchi： 1S/C20H25N5O2S/c1-23-17-16(18(26)22-19(23)27)25(14-15-8-4-2-5-9-15)20(21-17)28-13-12-24-10-6-3-7-11-24/h2,4-5,8-9H,3,6-7,10-14H2,1H3,(H,22,26,27)
• InChI Key： ICOKNLSKOXBDGH-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(N(C)C(=O)NC2=O)N=C1SCCN1CCCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-benzyl-3-methyl-8-{2-(piperidin-1-yl)ethylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione

7-Benzyl-3-Methyl-8-{2-(Piperidin-1-Yl)Ethylsulfanyl}-2,3,6,7-Tetrahydro-1H-Purine-2,6-Dione: A Comprehensive Overview

7-Benzyl-3-methyl-8-{2-(piperidin-1-yl)ethylsulfanyl}-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 442865-18-1) is a complex organic compound with a unique structural composition that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the purine derivative family, which is well-known for its diverse biological activities and therapeutic potential. The molecule's structure is characterized by a purine ring system with several substituents, including a benzyl group at position 7, a methyl group at position 3, and an ethylsulfanyl group attached to a piperidine moiety at position 8. These structural features contribute to its pharmacokinetic properties and biological activity.

The purine ring system is a fundamental component of this compound, providing a scaffold for various functional groups. The benzyl group at position 7 introduces aromaticity and enhances the molecule's stability. The methyl group at position 3 adds bulk to the structure and may influence the compound's solubility and bioavailability. The ethylsulfanyl group, attached to a piperidine ring at position 8, introduces sulfur-based functionality and potential hydrogen bonding capabilities. Piperidine itself is a six-membered cyclic amine that can act as a hydrogen bond donor or acceptor depending on its substitution pattern.

Recent studies have highlighted the potential of 7-benzyl derivatives in targeting specific biological pathways. For instance, research has shown that purine analogs with similar substituents can modulate enzyme activity or interact with nucleic acids in ways that are therapeutically beneficial. The sulfanyl group in this compound may play a role in stabilizing interactions with target proteins or nucleic acids through sulfur-based interactions.

From an SEO optimization perspective, keywords such as CAS No. 442865-18-1, purine derivatives, benzyl substituents, and piperidine moieties are critical for ensuring that this article is discoverable by researchers and professionals in the field. By integrating these keywords naturally into the content while maintaining readability and scientific accuracy, the article becomes both informative and search-engine friendly.

In terms of synthesis, 7-benzyl derivatives like CAS No. 442865-18-1 are typically synthesized through multi-step organic reactions involving coupling agents and protecting groups to ensure regioselectivity and stereocontrol. The introduction of the piperidine moiety often involves nucleophilic substitution or ring-opening reactions under controlled conditions.

The biological evaluation of this compound has revealed promising results in preclinical studies. For example, it has demonstrated selective inhibition of certain kinases involved in cell proliferation and apoptosis pathways. This makes it a potential candidate for drug development programs targeting cancer or inflammatory diseases.

In conclusion, CAS No. 442865-18-1 represents an intriguing addition to the library of purine derivatives with unique structural features and therapeutic potential. Its synthesis methodology and biological activity underscore its importance as a research tool and potential drug candidate in modern medicinal chemistry.